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Compound of Interest

Compound Name:
4-Butoxy-2,6-

difluorobenzaldehyde

CAS No.: 1373920-93-4

Cat. No.: B1405321

Get Quote

Executive Summary: The Fluorine-Alkoxy
Advantage
In drug discovery, the 4-Butoxy-2,6-difluorobenzaldehyde scaffold offers a unique "push-pull"

mechanism for cytotoxicity:

2,6-Difluoro Substitution: Acts as a metabolic block, preventing rapid oxidation of the

aldehyde/imine bond while increasing lipophilicity via the "Fluorine Effect." It also influences

the planarity of the molecule, potentially enhancing intercalation with DNA or binding to

kinase domains.

4-Butoxy Chain: Provides critical membrane permeability (LogP modulation), allowing the

compound to penetrate the lipid bilayer effectively compared to short-chain analogs.

This guide compares the Target Series (Synthesized from 4-Butoxy-2,6-
difluorobenzaldehyde) against established Baseline Analogs to validate its therapeutic index.
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Comparative Performance Analysis
The following comparison benchmarks the Target Series (Schiff Bases/Chalcones derived from

the title compound) against critical alternatives.

Table 1: Comparative SAR Profile (Expected Trends)
Data projections based on analogous fluorinated benzamide and alkoxy-benzaldehyde studies.

Feature
Target Series

(4-Butoxy-2,6-
difluoro)

Alternative A (4-
Butoxy-non-
fluoro)

Alternative B

(2,6-Difluoro-
non-butoxy)

Standard

Control

(Doxorubicin)

Primary

Mechanism

Apoptosis

Induction &

Metabolic

Stability

Apoptosis

Induction
Cell Cycle Arrest

DNA

Intercalation

Membrane

Permeability

High (Lipophilic

Tail + Fluorine)

Moderate

(Lipophilic Tail

only)

Low (Polar, lacks

tail)
Moderate

Metabolic

Stability

High (C-F bond

protects ortho-

sites)

Low (Susceptible

to ring oxidation)
High High

IC50 (MCF-

7/HeLa)

< 5 µM

(Predicted

Potency)

10–50 µM 15–30 µM < 1 µM

Selectivity Index

(SI)

High (Tumor vs

Normal

Fibroblast)

Moderate Low
Low (High

toxicity)

Technical Insight: The "Fluorine Effect"
The 2,6-difluoro motif is not merely decorative. In Schiff bases (imines), the fluorine atoms at

the ortho positions create a conformational lock, forcing the aromatic rings into a specific twist

that often favors binding to the hydrophobic pockets of proteins like Tubulin or Tyrosine
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Kinases. The non-fluorinated Alternative A lacks this rigidity, leading to higher entropic penalties

upon binding and consequently higher IC50 values (lower potency).

Mechanistic Pathway Visualization
The cytotoxicity of benzaldehyde-derived Schiff bases typically proceeds via Oxidative Stress-

Mediated Apoptosis. The diagram below illustrates the hypothesized signaling cascade

triggered by the Target Series.
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Caption: Proposed mechanism of action where the lipophilic fluoro-derivative induces ROS-

dependent mitochondrial apoptosis.
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To ensure reproducibility and scientific integrity, follow these standardized workflows.

A. Synthesis of Schiff Base Derivatives
Objective: Synthesize the target imine from 4-Butoxy-2,6-difluorobenzaldehyde and a

substituted aniline.

Reagents:

Precursor: 4-Butoxy-2,6-difluorobenzaldehyde (1.0 eq).

Amine: 4-Fluoroaniline (or derivative) (1.0 eq).

Catalyst: Glacial Acetic Acid (2-3 drops).

Solvent: Absolute Ethanol (EtOH).[1]

Procedure:

Dissolve the aldehyde in EtOH (10 mL/mmol).

Add the amine slowly with stirring.[1]

Add catalytic acetic acid.[2]

Reflux at 78°C for 4–6 hours. Monitor via TLC (Hexane:Ethyl Acetate 7:3).

Validation Point: The disappearance of the aldehyde spot (Rf ~0.6) and appearance of a

new fluorescent spot indicates conversion.

Purification:

Cool to room temperature.[2][3][4] The Schiff base should precipitate.[1]

Filter and wash with cold EtOH.[3]

Recrystallize from hot EtOH to ensure purity >98% (confirmed by melting point).

B. Cytotoxicity Assay (MTT Protocol)
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Objective: Determine the IC50 value against cancer cell lines (e.g., MCF-7, HepG2).

Seeding:

Seed cells at

cells/well in 96-well plates. Incubate for 24h at 37°C, 5% CO2.

Treatment:

Prepare stock solution of the Target Compound in DMSO.

Perform serial dilutions (e.g., 0.1, 1, 5, 10, 50, 100 µM).

Control: DMSO vehicle control (Max 0.1% v/v).

Positive Control: Doxorubicin.

Incubation:

Treat cells for 48h.

MTT Addition:

Add 10 µL MTT reagent (5 mg/mL) to each well. Incubate for 4h (purple formazan crystals

form).

Solubilization & Readout:

Remove media carefully. Add 100 µL DMSO to dissolve crystals.

Measure Absorbance at 570 nm.

Calculation:

Plot Log(Concentration) vs. % Viability to derive IC50 using non-linear regression.

Experimental Workflow Diagram
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Caption: Step-by-step workflow from precursor to validated cytotoxicity data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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